Cas no 400878-03-7 (5-ethoxy-4-nitro-1H-pyrazole)

5-Ethoxy-4-nitro-1H-pyrazole is a nitro-substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features an ethoxy group at the 5-position and a nitro group at the 4-position, which may contribute to its reactivity and utility as an intermediate in synthetic chemistry. The compound's nitro functionality offers opportunities for further derivatization, while the ethoxy group can influence solubility and electronic properties. It may serve as a precursor for the development of biologically active molecules, including potential antimicrobial or pesticidal agents. The compound's stability and well-defined structure make it suitable for controlled reactions in heterocyclic synthesis.

5-ethoxy-4-nitro-1H-pyrazole structure

Product Name:5-ethoxy-4-nitro-1H-pyrazole

CAS No:400878-03-7

MF:C₅H₇N₃O₃

MW:157.127380609512

MDL:MFCD18809481

CID:1017585

PubChem ID:3597812

Update Time:2025-06-07

5-ethoxy-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole,3-ethoxy-4-nitro-(9CI)
- 3-Ethoxy-4-nitro-1H-pyrazole
- AKOS015921885
- E71910
- EN300-227927
- CS-0299538
- 400878-03-7
- STK301827
- BBL104307
- 1H-pyrazole, 3-ethoxy-4-nitro-
- DTXSID601309073
- SCHEMBL18418863
- AKOS015997820
- MFCD18809481
- AKOS000304524
- 5-ethoxy-4-nitro-1H-pyrazole
- LS-06455
- DB-279469
- ALBB-021494
- MDL： MFCD18809481
- Inchi： 1S/C5H7N3O3/c1-2-11-5-4(8(9)10)3-6-7-5/h3H,2H2,1H3,(H,6,7)
- InChI Key： PFGDUBXKJBQGRB-UHFFFAOYSA-N
- SMILES： O(CC)C1=C(C=NN1)[N+](=O)[O-]

Computed Properties

Exact Mass: 157.049
Monoisotopic Mass: 157.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 83.7Å²

5-ethoxy-4-nitro-1H-pyrazole Pricemore >>

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Fluorochem	026195-1g	5-Ethoxy-4-nitro-1H-pyrazole	400878-03-7		1g	￡425.00	2022-02-28
Fluorochem	026195-2g	5-Ethoxy-4-nitro-1H-pyrazole	400878-03-7		2g	￡638.00	2022-02-28
Fluorochem	026195-5g	5-Ethoxy-4-nitro-1H-pyrazole	400878-03-7		5g	￡1182.00	2022-02-28
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TRC	E677220-10mg	5-ethoxy-4-nitro-1H-pyrazole	400878-03-7		10mg	$ 50.00	2022-06-05
TRC	E677220-50mg	5-ethoxy-4-nitro-1H-pyrazole	400878-03-7		50mg	$ 135.00	2022-06-05
TRC	E677220-100mg	5-ethoxy-4-nitro-1H-pyrazole	400878-03-7		100mg	$ 230.00	2022-06-05
Chemenu	CM519629-1g	3-Ethoxy-4-nitro-1H-pyrazole	400878-03-7	95%	1g	$441	2022-06-11
abcr	AB412849-500 mg	3-Ethoxy-4-nitro-1H-pyrazole	400878-03-7		500mg	€406.00	2023-06-16
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